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For Researchers, Scientists, and Drug Development Professionals

In the evolving landscape of bioconjugation, precision and efficiency are paramount.

Aminooxy-PEG2-azide has emerged as a powerful heterobifunctional crosslinker, offering

researchers the ability to connect molecules with distinct functionalities through two

independent, high-yield chemical reactions. This technical guide provides an in-depth

exploration of its core applications, supported by quantitative data, detailed experimental

protocols, and visual workflows to empower your research and development endeavors.

Core Concepts: Structure and Reactivity
Aminooxy-PEG2-azide is a molecule featuring two distinct reactive groups at either end of a

short, hydrophilic polyethylene glycol (PEG) spacer.[1] This unique architecture allows for a

two-step sequential or one-pot conjugation strategy.

Aminooxy Group (-ONH2): This functionality reacts specifically with aldehydes and ketones

to form a stable oxime linkage.[2][3] This reaction is highly chemoselective and can be

performed under mild, aqueous conditions, making it ideal for conjugating sensitive

biomolecules.[4]

Azide Group (-N3): The azide moiety is a key player in "click chemistry," a class of reactions

known for their high efficiency and bioorthogonality.[5] It readily participates in both copper-
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catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne

cycloaddition (SPAAC) to form a stable triazole ring.

PEG2 Spacer: The two-unit polyethylene glycol linker provides water solubility and reduces

steric hindrance between the conjugated molecules, which can be crucial for maintaining

their biological activity.

Quantitative Data Summary
The following tables summarize key quantitative data related to the physicochemical properties

of Aminooxy-PEG2-azide and the kinetics of its constituent reactive groups.

Table 1: Physicochemical Properties of Aminooxy-PEG2-azide

Property Value Reference(s)

Molecular Formula C6H14N4O3

Molecular Weight 190.2 g/mol

CAS Number 1043426-13-6

Appearance Liquid -

Solubility Soluble in water, DMSO, DMF -

Storage
Store at -20°C, protect from

light

Table 2: Reaction Kinetics of Aminooxy and Azide Moieties
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Reaction Reactant Conditions
Second-Order
Rate Constant
(M⁻¹s⁻¹)

Reference(s)

Oxime Ligation Aldehyde

pH 7, with m-

phenylenediamin

e catalyst

~0.1 - 1

Ketone

pH 7, with m-

phenylenediamin

e catalyst

~0.01 - 0.1

SPAAC DBCO-alkyne PBS, pH 7.2 0.32 - 0.85

BCN-alkyne DMSO, 37°C ~0.15

PEGylated

DBCO-alkyne
PBS, pH 7.2

0.18 - 0.37 (31%

enhancement)

CuAAC Terminal Alkyne

Aqueous buffer

with Cu(I)

catalyst

1 - 100

Note: The kinetic data for oxime ligation and click chemistry are based on representative

reactions and may vary depending on the specific substrates, catalysts, and reaction

conditions.

Experimental Protocols and Workflows
This section provides detailed methodologies for key applications of Aminooxy-PEG2-azide,

accompanied by visual workflows created using the DOT language.

Antibody-Drug Conjugate (ADC) Synthesis via Site-
Specific Modification
This protocol describes the site-specific conjugation of a cytotoxic drug to an antibody. The

antibody is first enzymatically modified to introduce an azide handle, which then reacts with a

drug molecule functionalized with a strained alkyne (e.g., DBCO).
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Experimental Protocol:

Antibody Modification:

Deglycosylate the antibody (e.g., Trastuzumab, 10 mg/mL in PBS) using PNGase F (1

µL/100 µg antibody) at 37°C for 16 hours to expose the Gln295 residue.

To the deglycosylated antibody, add microbial transglutaminase (MTGase) and an azide-

functionalized substrate (e.g., azido-PEG-amine) in a 1:20 molar ratio of antibody to

substrate. Incubate at 37°C for 4 hours.

Purify the azide-modified antibody using a suitable method, such as size-exclusion

chromatography (SEC).

Drug-Linker Conjugation (SPAAC):

Dissolve the DBCO-functionalized cytotoxic drug in DMSO to a stock concentration of 10

mM.

Add the DBCO-drug solution to the azide-modified antibody in a 5-fold molar excess.

Incubate the reaction at room temperature for 1-4 hours. The reaction progress can be

monitored by hydrophobic interaction chromatography (HIC).

Purify the resulting ADC using SEC to remove unreacted drug-linker.

Workflow for ADC Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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